Z-Asp(OBzl)-OSu

• CAS: 61464-33-3

Core Science & Biosynthesis

Z-Asp(OBzl)-OSu chemical structure and molecular weight

An In-Depth Technical Guide to Z-Asp(OBzl)-OSu: A Cornerstone Reagent in Peptide Synthesis

Introduction

In the intricate field of synthetic peptide chemistry, the precise assembly of amino acid building blocks is paramount. Success hinges on the strategic use of protecting groups and activating agents to ensure regioselective bond formation and high yields. Z-Asp(OBzl)-OSu, an N-α-benzyloxycarbonyl-L-aspartic acid(β-benzyl ester)-N-hydroxysuccinimide ester, stands as a pivotal reagent, particularly in solution-phase peptide synthesis. This guide provides a comprehensive technical overview of its structure, function, and application, offering field-proven insights for researchers and drug development professionals.

Molecular Profile and Chemical Structure

Z-Asp(OBzl)-OSu is a derivative of L-aspartic acid meticulously engineered for controlled peptide coupling. Its structure incorporates three key chemical moieties that dictate its function: an N-terminal protecting group, a side-chain protecting group, and a C-terminal activating group.

Identifier	Value
IUPAC Name	(S)-1-(((2,5-Dioxopyrrolidin-1-yl)oxy)carbonyl)-2-((((benzyloxy)carbonyl)amino)ethyl) succinate
Synonym	N-α-Benzyloxycarbonyl-L-aspartic acid(β-benzyl ester)-N-hydroxysuccinimide ester
CAS Number	108325-86-6[1]
Chemical Formula	C23H22N2O8[1]
Molecular Weight	454.43 g/mol [1]
SMILES	C1CC(=O)N(C1=O)OC(=O)COCC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3[1]

2D Chemical Structure of Z-Asp(OBzl)-OSu

Caption: 2D representation of Z-Asp(OBzl)-OSu.

Structural and Functional Dissection

The efficacy of Z-Asp(OBzl)-OSu as a peptide synthesis reagent stems from the distinct roles of its constituent parts. Understanding these functions is critical to appreciating its application and optimizing experimental outcomes.

N-α-Benzyloxycarbonyl (Z) Group: The Amino Terminus Guardian

The benzyloxycarbonyl (Z or Cbz) group serves as the temporary protector of the α-amino group. In conventional C-to-N peptide synthesis, this protection is fundamental.[2] By rendering the N-terminus unreactive, it prevents self-polymerization and ensures that the amino acid acts exclusively as the carboxyl component in the coupling reaction.

• Causality: The Z-group is introduced via reagents like benzyl chloroformate. Its stability under the mildly basic or neutral conditions of peptide coupling makes it an ideal choice.[3] Deprotection is typically achieved under reductive conditions, most commonly through catalytic hydrogenolysis (H₂ gas with a palladium catalyst), which cleanly cleaves the benzyl-oxygen bond to release the free amine, toluene, and carbon dioxide. This orthogonality allows for its removal without affecting the benzyl ester side-chain protection, a key consideration in synthetic strategy.

β-Benzyl (OBzl) Ester: Side-Chain Integrity

Aspartic acid possesses a carboxylic acid in its side chain, which is nucleophilic and can lead to undesirable side reactions, such as the formation of branched peptides. The benzyl ester (OBzl) masks this reactivity.

• Causality: Protecting the side-chain carboxyl function is non-negotiable for achieving a single, desired peptide sequence.[4] The benzyl group is chosen for its compatibility with the Z-group protection strategy. Both are stable to the conditions used for peptide coupling and can often be removed simultaneously during the final deprotection step via hydrogenolysis, enhancing synthetic efficiency.

N-Hydroxysuccinimide (OSu) Ester: The Activated Carboxyl

The true engine of this molecule's reactivity is the N-hydroxysuccinimide (OSu) ester. This moiety converts the relatively unreactive α-carboxyl group into a highly reactive acylating agent, primed for amide bond formation.

• Causality: N-hydroxysuccinimide is an excellent leaving group.[5] When a nucleophile—the free amino group of another amino acid—attacks the activated carboxyl carbon, the N-hydroxysuccinimide anion is readily displaced, driving the reaction forward to form a stable peptide bond.[6] NHS esters represent a significant advancement in peptide chemistry because they are crystalline, stable solids that can be isolated and stored, yet are highly reactive under mild coupling conditions.[7][8] A major advantage is that the byproduct of the reaction, N-hydroxysuccinimide, is water-soluble, facilitating its removal during the workup phase.[8]

Application in Solution-Phase Peptide Synthesis

Z-Asp(OBzl)-OSu is a classic reagent for solution-phase peptide synthesis (SPPS), a method that, while more labor-intensive than solid-phase synthesis for long peptides, offers advantages in scalability and purification for shorter sequences.

Logical Workflow for Peptide Coupling

The process involves the reaction of the activated carboxyl component (Z-Asp(OBzl)-OSu) with the amino component (an amino acid ester) to form a dipeptide. This cycle can be repeated to elongate the peptide chain.

Caption: General workflow for a peptide coupling reaction.

Experimental Protocol: Dipeptide Synthesis

This protocol describes the synthesis of a model dipeptide, Z-Asp(OBzl)-Ala-OMe, as a self-validating system.

Objective: To couple Z-Asp(OBzl)-OSu with L-Alanine methyl ester hydrochloride.

Materials:

• Z-Asp(OBzl)-OSu (1.0 eq)

• L-Alanine methyl ester hydrochloride (H-Ala-OMe·HCl) (1.0 eq)

• Diisopropylethylamine (DIPEA) (1.1 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• 1N HCl (aq), Saturated NaHCO₃ (aq), Saturated NaCl (aq)

• Anhydrous MgSO₄ or Na₂SO₄

• TLC plates (silica gel), appropriate mobile phase (e.g., 1:1 Hexane:EtOAc)

Procedure:

• Preparation of the Amino Component:

  • In a round-bottom flask, dissolve H-Ala-OMe·HCl (1.0 eq) in anhydrous DMF.

  • Cool the solution in an ice bath (0 °C).

  • Add DIPEA (1.1 eq) dropwise. The base neutralizes the hydrochloride salt to liberate the free amine, which is the active nucleophile. An extra 0.1 equivalent ensures complete neutralization.

  • Stir the solution for 15-20 minutes at 0 °C.

• Coupling Reaction:

  • To the solution from Step 1, add Z-Asp(OBzl)-OSu (1.0 eq) portion-wise while maintaining the temperature at 0 °C. The use of the pre-activated NHS ester simplifies the reaction, avoiding the need for in-situ coupling reagents.[9]

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight (or for 4-16 hours).

  • Self-Validation: Monitor the reaction progress by Thin-Layer Chromatography (TLC). A complete reaction will show the disappearance of the limiting starting material (usually the NHS ester) and the appearance of a new, single product spot.

• Workup and Extraction:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Transfer the solution to a separatory funnel and wash sequentially with:

    • 1N HCl (2x) to remove any unreacted amine and residual DIPEA.

    • Saturated NaHCO₃ (2x) to remove unreacted carboxyl components and the N-hydroxysuccinimide (HOSu) byproduct.

    • Saturated NaCl (brine) (1x) to reduce the solubility of organic material in the aqueous phase and aid separation.

  • The distinct washing steps ensure the removal of specific byproducts, forming the basis of a trustworthy purification protocol.

• Isolation and Purification:

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude protected dipeptide.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., EtOAc/Hexane) or by silica gel column chromatography to yield the pure Z-Asp(OBzl)-Ala-OMe.

• Characterization:

  • Confirm the identity and purity of the final product using techniques such as ¹H NMR, Mass Spectrometry, and Melting Point analysis.

References

• Ningbo Inno Pharmchem Co.,Ltd. (2026, January 23). The Role of Z-Asp-OBzl in Advancing Drug Discovery. Retrieved February 5, 2026, from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Role of Z-Pro-OSu in Modern Peptide Synthesis. Retrieved February 5, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12832740, Z-Asp(OBzl)-OBzl. Retrieved February 5, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6994509, Z-Asp-OBzl. Retrieved February 5, 2026, from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Z-Asp-OBzl: A Versatile Building Block in Pharmaceutical Synthesis. Retrieved February 5, 2026, from [Link]

• Common Organic Chemistry. (n.d.). Benzyl N-Succinimidyl Carbonate (Cbz-OSu). Retrieved February 5, 2026, from [Link]

• Aapptec Peptides. (n.d.). Z-Asp-OH. Retrieved February 5, 2026, from [Link]

• National Center for Biotechnology Information. (2017). Introduction to Peptide Synthesis. In Current Protocols in Protein Science. Retrieved February 5, 2026, from [Link]

• Reddit. (2022, July 11). Low yield in peptide coupling reaction using N-hydroxysuccinimide ester. Retrieved February 5, 2026, from [Link]

• Kalia, J., & Raines, R. T. (2008). Selective protein N-terminal labeling with N-hydroxysuccinimide esters. Bioconjugate Chemistry, 19(12), 2545–2549. Retrieved February 5, 2026, from [Link]

• Suzuki, K., & Endo, N. (1977). Amino acids and peptides. XVIII. Dipeptide formation during the synthesis of Z-Asp(OBzl). Chemical and Pharmaceutical Bulletin, 25(5), 1143-1145. Retrieved February 5, 2026, from [Link]

• Anderson, G. W. (1967). U.S. Patent No. 3,317,559. Washington, DC: U.S. Patent and Trademark Office.

• Ghosh, K., & Lubell, W. D. (2025). N- to C-Peptide Synthesis, Arguably the Future for Sustainable Production. ChemRxiv. Retrieved February 5, 2026, from [Link]

Sources

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• 6. Selective protein N-terminal labeling with N-hydroxysuccinimide esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Use of Esters of N-Hydroxysuccinimide in Peptide Synthesis_Chemicalbook [chemicalbook.com]
• 8. US3317559A - alpha-amino acid esters of n-hydroxysuccinimide and preparation and use in peptide synthesis - Google Patents [patents.google.com]
• 9. reddit.com [reddit.com]

Comparative Technical Analysis: Z-Asp(OBzl)-OSu vs. Z-Asp(OBzl)-OH

Executive Summary

In the precision engineering of peptides, the choice between a free acid building block and its pre-activated ester counterpart is a decision that impacts yield, purity, and workflow efficiency. This guide dissects the technical distinctions between Z-Asp(OBzl)-OH (the free acid precursor) and Z-Asp(OBzl)-OSu (the N-hydroxysuccinimide active ester).

While both share the fundamental N-alpha-Benzyloxycarbonyl (Z) and beta-benzyl ester (OBzl) protection scheme, their reactivity profiles dictate divergent experimental protocols. Z-Asp(OBzl)-OH offers versatility, allowing the chemist to tune activation kinetics in situ. In contrast, Z-Asp(OBzl)-OSu provides a "ready-to-couple" solution that minimizes racemization risks and simplifies workup by eliminating carbodiimide byproducts.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

The fundamental difference lies in the C-terminal functional group. The -OH group is thermodynamically stable and unreactive toward amines without activation. The -OSu group is a good leaving group, rendering the carbonyl carbon highly electrophilic.

Feature	Z-Asp(OBzl)-OH	Z-Asp(OBzl)-OSu
Chemical Name	N-α-Z-L-aspartic acid β-benzyl ester	N-α-Z-L-aspartic acid β-benzyl ester N-hydroxysuccinimide ester
CAS Number	3479-47-8	61464-33-3
Molecular Weight	357.36 g/mol	454.43 g/mol
Functionality	Precursor (Requires Activation)	Activated Species (Direct Reactivity)
Leaving Group	Hydroxyl (-OH) [Poor]	N-Hydroxysuccinimide (-OSu) [Good]
Storage Stability	High (Years at -20°C)	Moderate (Hydrolysis risk; Desiccate at -20°C)

Mechanistic Divergence: Activation vs. Aminolysis

Understanding the reaction thermodynamics is critical for protocol design.

The Free Acid: In Situ Activation

Z-Asp(OBzl)-OH must be converted into an electrophile before it can attack the N-terminal amine of the growing peptide chain. This is typically achieved using carbodiimides (DCC, DIC) or phosphonium/uronium salts (BOP, HATU).

• Mechanism: The coupling reagent converts the -OH into a transient leaving group (e.g., O-acylisourea).

• Risk: If activation is too slow or base concentration is too high, the activated intermediate can undergo oxazolone formation, leading to racemization .

The Active Ester: Direct Aminolysis

Z-Asp(OBzl)-OSu contains a pre-formed leaving group. The electron-withdrawing nature of the succinimide ring polarizes the carbonyl bond.

• Mechanism: Direct nucleophilic attack by the amine releases N-hydroxysuccinimide (HOSu).

• Benefit: The reaction occurs under milder conditions, significantly reducing the risk of racemization compared to carbodiimide activation.[1]

Visualization: Activation Pathways

Figure 1: Comparison of the multi-step activation required for the free acid versus the direct aminolysis pathway of the OSu ester.

Operational Workflows & Protocols

Protocol A: Coupling with Z-Asp(OBzl)-OH (DCC/HOBt Method)

Best for: Cost-sensitive large-scale synthesis where byproduct removal is managed via chromatography.

• Dissolution: Dissolve 1.0 eq of Z-Asp(OBzl)-OH and 1.0 eq of HOBt (Hydroxybenzotriazole) in DMF/DCM.

• Activation: Cool to 0°C. Add 1.1 eq of DCC (Dicyclohexylcarbodiimide). Stir for 30 minutes.

  • Observation: A white precipitate (DCU) will form.

• Coupling: Add 1.0 eq of the amino-component (H-Peptide-Resin or free amine).

• Reaction: Stir at room temperature for 4–12 hours.

• Workup: Filter off the DCU precipitate. The filtrate contains the product but also traces of urea, which can be difficult to remove.

Protocol B: Coupling with Z-Asp(OBzl)-OSu

Best for: High-purity applications, fragment condensation, and avoiding racemization.

• Dissolution: Dissolve 1.2 eq of Z-Asp(OBzl)-OSu in DMF.

• Coupling: Add to the solution containing 1.0 eq of the amino-component.

• Base Addition: Adjust pH to ~8 using DIPEA (Diisopropylethylamine) or NMM (N-methylmorpholine).

  • Note: Do not use excess base; 1.0–1.5 eq relative to the amine salt is usually sufficient.

• Reaction: Stir at room temperature for 2–6 hours.

• Workup: The byproduct is N-hydroxysuccinimide (HOSu), which is highly water-soluble. Simple aqueous extraction (washing with NaHCO3 and water) effectively removes it, yielding a cleaner crude product.

Visualization: Workflow Logic

Figure 2: Operational workflow comparison. Note the filtration step required for DCC coupling vs. the simple aqueous wash for OSu coupling.

Critical Quality Attribute: Aspartimide Formation

A specific challenge with Asp(OBzl) derivatives is the risk of Aspartimide formation . This side reaction occurs when the backbone nitrogen attacks the beta-ester, forming a 5-membered succinimide ring, which then hydrolyzes to a mixture of alpha- and beta-aspartyl peptides.

• The Risk Factor: This reaction is base-catalyzed.[2]

• Z-Asp(OBzl)-OH: Requires activation reagents. If "over-activated" or if excess base is used during the coupling of the next amino acid, the risk increases.

• Z-Asp(OBzl)-OSu: Because OSu esters react under milder conditions and do not require the addition of potentially basic coupling cocktails (like those containing excess DIPEA with HBTU), they can sometimes mitigate this risk. However, the OBzl group itself remains susceptible.

Recommendation: When using Z-Asp(OBzl)-OSu, strictly control the pH (keep it < 8.5) to prevent the deprotonation of the backbone amide that triggers the aspartimide ring closure.

Summary of Recommendations

Scenario	Recommended Reagent	Reasoning
Routine SPPS	Z-Asp(OBzl)-OH	Cost-effective; automated synthesizers handle activation steps efficiently.
Fragment Condensation	Z-Asp(OBzl)-OSu	Avoids racemization of the C-terminal residue during segment coupling.
"Difficult" Sequences	Z-Asp(OBzl)-OSu	Cleaner reaction profile; no urea byproducts to interfere with aggregation.
Green Chemistry	Z-Asp(OBzl)-OSu	Reduces waste (no phosphine oxides or ureas); byproduct (HOSu) is benign.

References

• ChemicalBook. (n.d.). Z-ASP(OBZL)-OSU Chemical Properties and CAS 61464-33-3.[3] Retrieved from

• Bachem. (2024).[4][5] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Retrieved from

• Sigma-Aldrich. (n.d.). Boc-Asp(OBzl)-OSu Product Specification (Analogous Chemistry). Retrieved from

• Iris Biotech. (n.d.). Aspartimide Formation: Mechanisms and Prevention. Retrieved from

• National Institutes of Health (PubChem). (2025). Z-Asp(OBzl)-OH Compound Summary. Retrieved from

Sources

• 1. bachem.com [bachem.com]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. Z-ASP(OBZL)-OSU | 61464-33-3 [chemicalbook.com]
• 4. blog.mblintl.com [blog.mblintl.com]
• 5. Comparison of Peptide Synthesis Methods and Techniques [creative-peptides.com]

Protocols & Analytical Methods

Application Notes and Protocols for Z-Asp(OBzl)-OSu Peptide Bond Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate field of peptide synthesis, the selection of appropriate building blocks and coupling strategies is paramount to achieving high yields and purity of the target peptide. Among the vast array of available reagents, Z-Asp(OBzl)-OSu, the N-hydroxysuccinimide (NHS) ester of N-α-benzyloxycarbonyl-L-aspartic acid β-benzyl ester, stands out as a valuable and versatile building block.[1] Its pre-activated nature allows for efficient and controllable peptide bond formation under mild conditions, making it a favored choice in both solution-phase and solid-phase peptide synthesis (SPPS).

This comprehensive guide, designed for researchers and professionals in peptide chemistry and drug development, provides an in-depth exploration of the reaction conditions for utilizing Z-Asp(OBzl)-OSu in peptide synthesis. Moving beyond a simple recitation of steps, this document delves into the underlying principles, critical parameters, and potential challenges associated with its use, offering a scientifically grounded and field-proven framework for its successful application.

Principle and Mechanism: The Role of N-Hydroxysuccinimide Esters

The efficacy of Z-Asp(OBzl)-OSu in peptide synthesis stems from the use of the N-hydroxysuccinimide (NHS) ester as an activating group for the carboxylic acid. The formation of a peptide bond is fundamentally a nucleophilic substitution reaction where the amino group of one amino acid attacks the carboxyl group of another.[2][3] However, this reaction is not spontaneous and requires the activation of the carboxyl group to make it more susceptible to nucleophilic attack.

NHS esters are considered "active esters" because the succinimidyl group is a good leaving group, facilitating the aminolysis reaction. The reaction proceeds through a tetrahedral intermediate, followed by the departure of the N-hydroxysuccinimide to form the stable amide (peptide) bond.[2][4]

Critical Parameters and Optimization

The success of a peptide coupling reaction using Z-Asp(OBzl)-OSu hinges on the careful control of several key parameters. Understanding the interplay of these factors is crucial for maximizing yield, minimizing side reactions, and ensuring the stereochemical integrity of the final peptide.

Solvent Selection

The choice of solvent is critical as it must solubilize the reactants and facilitate the reaction while minimizing side reactions. Anhydrous polar aprotic solvents are generally preferred for peptide coupling reactions.

• Dimethylformamide (DMF): A common solvent for peptide synthesis due to its excellent solvating properties for both protected amino acids and growing peptide chains.

• Dichloromethane (DCM): Often used in solid-phase peptide synthesis and for reactions where reactants are less polar.[5]

• Dioxane: Can be used, sometimes in combination with other solvents, to achieve the desired solubility and reaction kinetics.[6]

• N-Methylpyrrolidone (NMP): A good alternative to DMF, especially for difficult couplings, due to its higher boiling point and strong solvating power.

It is imperative to use anhydrous solvents, as the presence of water can lead to the hydrolysis of the NHS ester, reducing the coupling efficiency.

Base

The presence of a non-nucleophilic organic base is often required to deprotonate the incoming amine nucleophile, thereby increasing its reactivity.

• Diisopropylethylamine (DIPEA or Hünig's base): A sterically hindered base commonly used in peptide synthesis to avoid side reactions such as racemization and aspartimide formation.[6]

• Triethylamine (TEA): While effective, it can sometimes promote racemization, especially with sensitive amino acids.

• 2,4,6-Collidine (TMP): A sterically hindered base that can be beneficial in minimizing epimerization.[7]

The amount of base should be carefully controlled. Typically, 1 to 2 equivalents are used. Excess base can lead to undesirable side reactions.

Stoichiometry

The molar ratio of the reactants plays a significant role in driving the reaction to completion. It is common practice to use a slight excess of the activated amino acid (Z-Asp(OBzl)-OSu) to ensure complete acylation of the amine component. A typical stoichiometry is 1.0 to 1.5 equivalents of Z-Asp(OBzl)-OSu per equivalent of the free amine.

Temperature

Peptide coupling reactions are generally carried out at room temperature.[2] However, for particularly sensitive couplings or to minimize the risk of racemization, the reaction can be performed at a lower temperature, such as 0°C, especially during the initial stages of the reaction.

Potential Side Reactions and Mitigation Strategies

While Z-Asp(OBzl)-OSu is an efficient coupling reagent, the presence of the aspartic acid residue introduces the possibility of specific side reactions, most notably aspartimide formation.

Aspartimide Formation

Aspartimide formation is a major challenge in peptide synthesis involving aspartic acid, particularly in Fmoc-based SPPS where repeated piperidine treatments are used for deprotection.[8][9] This intramolecular cyclization reaction leads to the formation of a five-membered succinimide ring, which can then open to yield a mixture of α- and β-aspartyl peptides, leading to impurities that are difficult to separate.[10][11]

Mitigation Strategies:

• Use of sterically hindered protecting groups: While the benzyl ester in Z-Asp(OBzl)-OSu offers some protection, bulkier protecting groups on the aspartate side chain can further suppress aspartimide formation.[8]

• Optimized deprotection conditions: In the context of a larger peptide synthesis, using milder Fmoc deprotection cocktails (e.g., with the addition of acids) can reduce the risk of aspartimide formation in subsequent steps.[9]

• Backbone protection: The use of dipeptides with backbone protection can be an effective strategy to prevent this side reaction.[12]

Racemization

Racemization, or epimerization, at the chiral center of the amino acid can occur during activation and coupling. While NHS esters are generally considered to have a low risk of racemization, the choice of base and reaction conditions can influence the stereochemical outcome. The use of sterically hindered bases like DIPEA and maintaining a neutral to slightly basic pH can help minimize this side reaction.

Experimental Protocols

The following protocols provide a general framework for the use of Z-Asp(OBzl)-OSu in both solution-phase and solid-phase peptide synthesis. It is recommended to optimize these conditions for each specific application.

Solution-Phase Peptide Coupling

This protocol describes the coupling of Z-Asp(OBzl)-OSu to an amino acid ester or a peptide with a free N-terminus in solution.

Materials:

• Z-Asp(OBzl)-OSu

• Amino acid ester hydrochloride (or a peptide with a free N-terminus)

• Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Thin Layer Chromatography (TLC) supplies

Procedure:

• Preparation of the Amine Component: Dissolve the amino acid ester hydrochloride (1.0 eq) in anhydrous DMF. Add DIPEA (1.1 eq) and stir the solution for 10-15 minutes at room temperature to generate the free amine.

• Coupling Reaction: In a separate flask, dissolve Z-Asp(OBzl)-OSu (1.2 eq) in anhydrous DMF. Add this solution to the free amine solution.

• Reaction Monitoring: Monitor the progress of the reaction by TLC until the starting amine is consumed. The reaction is typically complete within 2-4 hours at room temperature.

• Work-up:

  • Dilute the reaction mixture with EtOAc.

  • Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude peptide by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure protected dipeptide.

Solid-Phase Peptide Coupling (Manual Protocol)

This protocol outlines the coupling of Z-Asp(OBzl)-OSu to a resin-bound peptide with a free N-terminus in a manual SPPS setup.

Materials:

• Resin-bound peptide with a free N-terminus

• Z-Asp(OBzl)-OSu

• Diisopropylethylamine (DIPEA)

• Anhydrous N-Methylpyrrolidone (NMP) or Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Kaiser test or other ninhydrin-based test for free amines

Procedure:

• Resin Swelling: Swell the resin-bound peptide in NMP or DMF for 30 minutes.

• Deprotection: Remove the N-terminal protecting group (e.g., Fmoc) according to standard protocols (e.g., 20% piperidine in DMF).

• Washing: Wash the resin thoroughly with NMP or DMF (3x), followed by DCM (3x), and then NMP or DMF (3x) to remove residual deprotection reagents.

• Coupling:

  • Prepare a solution of Z-Asp(OBzl)-OSu (3.0 eq) and DIPEA (3.0 eq) in NMP or DMF.

  • Add the coupling solution to the resin and agitate the mixture at room temperature.

• Reaction Monitoring: Monitor the coupling reaction using the Kaiser test. The reaction is typically complete within 1-2 hours. If the test is still positive, the coupling step can be repeated.

• Washing: Once the coupling is complete (negative Kaiser test), wash the resin thoroughly with NMP or DMF (3x) and DCM (3x) to remove excess reagents and by-products.

• Next Cycle: The resin is now ready for the next deprotection and coupling cycle.

Data Presentation

Parameter	Recommended Range/Condition	Rationale
Solvent	Anhydrous DMF, NMP, or DCM	Good solubility for reactants, aprotic nature prevents hydrolysis of the NHS ester.
Base	DIPEA (1-2 eq)	Non-nucleophilic, minimizes racemization and other side reactions.
Stoichiometry	1.0 - 1.5 eq (Solution-phase) 2.0 - 5.0 eq (Solid-phase)	Excess of the activated ester drives the reaction to completion. Higher excess in SPPS compensates for steric hindrance on the solid support.
Temperature	0°C to Room Temperature	Mild conditions are sufficient for the reaction. Lower temperatures can be used to minimize side reactions if necessary.
Reaction Time	1 - 4 hours	Typically sufficient for complete reaction. Monitor by TLC or Kaiser test.

Visualization of the Experimental Workflow

Caption: Workflow for peptide bond formation using Z-Asp(OBzl)-OSu.

References

• AAPPTec. Planning a Peptide Synthesis. [Link]

• Bode, J. W., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Nature Communications. [Link]

• Aapptec. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Rossi, A., et al. (2020). An Overview of the Synthesis of Highly Versatile N-Hydroxysuccinimide Esters. ResearchGate. [Link]

• El-Faham, A., & Albericio, F. (2015). Peptide Coupling Reactions. Pharmaceuticals. [Link]

• Hartmann, M., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. ResearchGate. [Link]

• Chemtips. (2012). Solid Phase Peptide Synthesis: Keeping Track. [Link]

• Wiley Online Library. (2021). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. [Link]

• Springer. (1981). Amino acids and peptides. XVIII. Dipeptide formation during the synthesis of Z-Asp(OBzl). [Link]

• Organic Chemistry Portal. (2024). Synthesis of N-Hydroxysuccinimide Esters, N-Acylsaccharins, and Activated Esters from Carboxylic Acids Using I2/PPh3. [Link]

• ResearchGate. (2016). Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides - Practical aspects of new trialkylcarbinol based protecting groups. [Link]

• ACS Publications. (2011). Acid-Mediated Prevention of Aspartimide Formation in Solid Phase Peptide Synthesis. [Link]

• Beilstein Journals. (2018). Automated solid-phase peptide synthesis to obtain therapeutic peptides. [Link]

• Google Patents. (1967).

• ChemRxiv. (2021). to C-Peptide Synthesis, Arguably the Future for Sustainable Production. [Link]

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• 3. bachem.com [bachem.com]
• 4. researchgate.net [researchgate.net]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Guide: Handling &amp; Storage of Moisture-Sensitive Z-Asp(OBzl)-OSu

Introduction & Chemical Context

Reagent Identity: Z-Asp(OBzl)-OSu IUPAC Name: N-(

)-Benzyloxycarbonyl-L-aspartic acid -benzyl ester -N-hydroxysuccinimide ester CAS Number: 61464-33-3 Molecular Weight: 454.43 g/mol [1]

Z-Asp(OBzl)-OSu is a pre-activated amino acid derivative widely used in both Solid Phase Peptide Synthesis (SPPS) and Liquid Phase Peptide Synthesis (LPPS). The N-hydroxysuccinimide (OSu) ester functionality provides high reactivity toward primary amines, facilitating rapid peptide bond formation with minimal racemization.

However, the thermodynamic instability of the OSu ester bond renders this reagent highly susceptible to hydrolysis. Exposure to atmospheric moisture—particularly in the presence of trace bases—degrades the reagent into its free acid form, Z-Asp(OBzl)-OH, and N-hydroxysuccinimide (NHS). This degradation compromises coupling efficiency, introduces impurities that are difficult to remove, and alters reaction stoichiometry.

This guide details the mechanistic basis of this instability and provides a rigorous, self-validating protocol for storage, handling, and usage.

Mechanism of Degradation

Understanding the "why" is essential for adherence to handling protocols. The degradation of Z-Asp(OBzl)-OSu is a nucleophilic acyl substitution where water acts as the nucleophile instead of the desired amine.

Hydrolysis vs. Aminolysis Competition

In an ideal coupling reaction, the amine of the growing peptide chain attacks the carbonyl carbon of the active ester. In a compromised environment, water competes for this site.

• Aminolysis (Desired):

• Hydrolysis (Degradation):

The hydrolysis rate is pH-dependent.[2][3] While slow at acidic pH, it accelerates logarithmically as pH rises above 7.0. Since peptide coupling often requires a basic environment (e.g., DIEA or NMM additives), any moisture present in the solvent or on the reagent will react rapidly upon dissolution.

Visualization: Degradation Pathway

Figure 1: The hydrolysis pathway of Z-Asp(OBzl)-OSu. Water attacks the electrophilic carbonyl, displacing the NHS leaving group and rendering the reagent inactive for coupling.

Storage & Handling Protocol

The following protocol is designed to be self-validating . If the "Check" steps fail, the reagent must be requalified before use.

Long-Term Storage[5]

• Temperature: Store at -20°C . Lower temperatures (-80°C) are acceptable but -20°C is sufficient for stability over 1–2 years.

• Environment: The bottle must be sealed within a secondary container (desiccator jar or sealed bag) containing active desiccant (e.g., silica gel or Drierite).

• Headspace: Ideally, the bottle should be flushed with Argon or Nitrogen before sealing.

The "Warm-Up" Rule (Critical)

The most common cause of failure is opening a cold bottle in a warm lab. This causes immediate condensation of atmospheric moisture onto the reagent powder.

Protocol:

• Remove the reagent container from the freezer.

• Do NOT open the container.

• Place the container in a desiccator at room temperature.

• Wait 60–90 minutes. The bottle must reach ambient temperature (20–25°C).

• Self-Validation Check: Wipe the outside of the bottle with a tissue. If any condensation is visible, or if the bottle feels cold to the touch, do not open . Wait another 30 minutes.

Handling Workflow

Figure 2: The mandatory handling workflow to prevent moisture ingress. The equilibration step is the primary control point.

Quality Control (QC)

Before committing valuable peptide-resin or advanced intermediates, validate the quality of Z-Asp(OBzl)-OSu.

Visual Inspection

• Pass: Free-flowing white to off-white powder.

• Fail: Clumped, sticky, or "wet" looking solids. This indicates significant hydrolysis and formation of free NHS/Acid.

Analytical Validation

Method	Parameter	Acceptance Criteria	Notes
Melting Point	Purity	98–102°C	Sharp range indicates high purity. Broadening (>2°C range) suggests hydrolysis [1].
TLC	Composition	Single Spot	Solvent: CHCl₃/MeOH/AcOH (90:8:2). Free NHS will appear as a distinct lower Rf spot.
HPLC	Purity	>95% Area	C18 Column, Gradient AcN/H₂O (0.1% TFA). NHS elutes very early (polar); Z-Asp(OBzl)-OH elutes before the ester.

Experimental Protocol: Coupling Reaction

This protocol assumes a standard solution-phase or solid-phase coupling where Z-Asp(OBzl)-OSu is the incoming building block.

Materials

• Reagent: Z-Asp(OBzl)-OSu (Equilibrated to RT).

• Solvent: Anhydrous DMF (N,N-Dimethylformamide) or DCM (Dichloromethane). Note: DMF is preferred for solubility.

• Base: DIEA (Diisopropylethylamine) or NMM (N-Methylmorpholine).

• Amine Component: Free amine on resin or in solution.

Step-by-Step Procedure

• Preparation of Amine:

  • Ensure the amine component (resin-bound or free) is available and, if resin-bound, strictly washed with anhydrous DMF to remove traces of piperidine or other deprotection agents.

• Solubilization (The "Dry" Step):

  • Weigh Z-Asp(OBzl)-OSu (1.2 – 1.5 equivalents relative to amine).

  • Dissolve in minimum volume of Anhydrous DMF .

  • Critical: Do not add base to this solution yet. Base promotes hydrolysis if any trace water is present.

• Coupling:

  • Add the Z-Asp(OBzl)-OSu solution to the amine component.

  • Add Base (1.0 – 1.5 equivalents).

  • Note: Unlike carbodiimide couplings, pre-activation is not required (and detrimental). The ester is already active.

• Monitoring:

  • Agitate at Room Temperature.

  • Reaction time is typically 30 minutes to 2 hours .

  • Monitor via Kaiser Test (SPPS) or TLC/HPLC (Solution).

• Quenching (Solution Phase Only):

  • If unreacted active ester remains, add a scavenger primary amine (e.g., ethanolamine) before workup to convert excess active ester into a water-soluble amide, easily removed by extraction.

Troubleshooting

Observation	Root Cause	Corrective Action
Low Coupling Yield	Hydrolysis of reagent	Check expiration/storage. Perform MP test. Ensure solvents are anhydrous.
Slow Reaction	Steric hindrance	Z-Asp(OBzl) is bulky. Increase equivalents (2-3x) or temperature (max 40°C).
Precipitate in Solution	Low solubility	Switch from DCM to DMF or NMP. Z-protected amino acids can be less soluble than Fmoc analogs.
Extra Peaks on HPLC	Aspartimide formation	Avoid prolonged exposure to strong base. The OBzl ester is susceptible to cyclization under basic conditions [2].

References

• Sigma-Aldrich. Boc-Asp(OBzl)-OSu Product Specification & Properties. (Note: Used as surrogate for physical property ranges of similar Asp-OBzl-OSu esters).

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry (NHS Ester Hydrolysis Kinetics).

• BenchChem. An In-Depth Technical Guide to the Mechanism of NHS Ester Reactions.

• Biorunstar. How To Prevent Peptides From Absorbing Moisture From The Air.

• Glen Research.[4] NHS Ester Amine Reaction for Oligonucleotide Labeling.

Sources

• 1. 61464-33-3|Z-Asp(OBzl)-OSu|BLD Pharm [bldpharm.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - FR [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. glenresearch.com [glenresearch.com]

Application Notes and Protocols: Optimizing pH and Temperature for Z-Asp(OBzl)-OSu Reactions

Introduction: The Critical Role of Z-Asp(OBzl)-OSu in Peptide Synthesis and Bioconjugation

N-α-benzyloxycarbonyl-L-aspartic acid β-benzyl α-N-hydroxysuccinimide ester, commonly abbreviated as Z-Asp(OBzl)-OSu, is a pivotal reagent in the fields of peptide synthesis and bioconjugation.[1] Its structure incorporates a protected aspartic acid residue, making it a valuable building block for the controlled, stepwise synthesis of peptides.[1] The N-hydroxysuccinimide (NHS) ester functional group provides high reactivity and specificity towards primary amino groups, enabling the formation of stable amide bonds under relatively mild conditions.[] This reactivity is harnessed to conjugate the protected aspartic acid to proteins, peptides, or other molecules bearing a primary amine, a fundamental process in the development of antibody-drug conjugates, diagnostic reagents, and other advanced biomaterials.

The success of any reaction involving Z-Asp(OBzl)-OSu is critically dependent on the careful control of reaction parameters, most notably pH and temperature. These factors govern the delicate balance between the desired aminolysis reaction and the competing hydrolysis of the NHS ester, directly impacting reaction efficiency, yield, and the purity of the final product. This guide provides a comprehensive overview of the principles behind optimizing these parameters and offers detailed protocols for achieving successful and reproducible results.

The Dichotomy of Reactivity: Aminolysis vs. Hydrolysis

The core of Z-Asp(OBzl)-OSu chemistry lies in the nucleophilic acyl substitution reaction between the NHS ester and a primary amine.[][3] However, this desired reaction is in constant competition with the hydrolysis of the NHS ester by water.[4][5] Understanding and controlling this competition is paramount for successful conjugation.

The Role of pH: A Balancing Act

The pH of the reaction medium is the most critical factor influencing the outcome of a Z-Asp(OBzl)-OSu reaction.[3] It directly impacts both the nucleophilicity of the target amine and the stability of the NHS ester.

• Low pH (<7): At acidic pH, primary amines are predominantly in their protonated form (-NH3+), which is not nucleophilic.[3][6] Consequently, the desired amidation reaction is significantly hindered. While the NHS ester is more stable against hydrolysis at lower pH, the lack of a reactive amine renders the reaction inefficient.[7]

• Optimal pH (7.2 - 8.5): This pH range represents a compromise between maximizing the concentration of the nucleophilic, unprotonated amine and minimizing the rate of NHS ester hydrolysis.[][4] The optimal pH for most NHS ester reactions is generally considered to be between 8.3 and 8.5, where the rate of the amidation reaction is significantly faster than the rate of hydrolysis.[6][8][9]

• High pH (>8.5): As the pH increases, the concentration of the deprotonated, highly nucleophilic amine increases. However, the rate of hydrolysis of the NHS ester also increases dramatically.[10] At a pH of 8.6, the half-life of a typical NHS ester can be as short as 10 minutes, leading to low yields of the desired conjugate.[4][10]

The following diagram illustrates the pH-dependent competition between aminolysis and hydrolysis:

Caption: pH-dependent reaction pathways for Z-Asp(OBzl)-OSu.

The Influence of Temperature: Controlling Reaction Kinetics

Temperature plays a crucial role in the kinetics of both the amidation and hydrolysis reactions.

• Room Temperature (20-25°C): Most NHS ester conjugations are conveniently carried out at room temperature, typically for 1 to 4 hours.[4][11] This provides a reasonable reaction rate without excessive hydrolysis.

• Low Temperature (4°C): Performing the reaction at 4°C can significantly slow down the rate of hydrolysis of the NHS ester.[3] This is particularly advantageous when working with sensitive proteins or when longer reaction times are required to achieve sufficient labeling. The reaction time may need to be extended (e.g., overnight) to compensate for the slower amidation rate at this temperature.[3][8]

Quantitative Data Summary

The following tables summarize the key quantitative data for optimizing Z-Asp(OBzl)-OSu reactions based on general NHS ester chemistry.

Table 1: Effect of pH on NHS Ester Stability and Reactivity

pH Range	Amine Reactivity	NHS Ester Stability	Predominant Reaction	Expected Outcome
< 7.0	Low (protonated)	High	Minimal reaction	Low yield of conjugate
7.2 - 8.0	Moderate	Moderate	Aminolysis > Hydrolysis	Good yield of conjugate
8.0 - 8.5	High	Moderate to Low	Aminolysis >> Hydrolysis	Optimal yield of conjugate
> 8.5	Very High	Very Low	Rapid Hydrolysis	Low yield of conjugate

Table 2: Half-life of NHS Esters as a Function of pH and Temperature

pH	Temperature (°C)	Approximate Half-life
7.0	0	4 - 5 hours[4]
7.0	Ambient	~7 hours[5]
8.0	4	~1 hour[3]
8.5	Room Temperature	125 - 180 minutes[3]
8.6	4	10 minutes[4][10]
9.0	Room Temperature	Minutes[5]

Experimental Protocols

The following protocols provide a general framework for performing a successful conjugation reaction with Z-Asp(OBzl)-OSu. Optimization may be required for specific applications.

Protocol 1: General Procedure for Labeling a Protein with Z-Asp(OBzl)-OSu

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, HEPES, or bicarbonate buffer)

• Z-Asp(OBzl)-OSu

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)[6][8]

• Reaction Buffer: 0.1 M sodium bicarbonate or sodium phosphate buffer, pH 8.3[8]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M glycine[3]

• Purification system (e.g., size-exclusion chromatography column, dialysis cassette)

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in the Reaction Buffer at a concentration of 1-10 mg/mL.

  • If the protein is in a buffer containing primary amines (e.g., Tris), it must be exchanged into an amine-free buffer via dialysis or buffer exchange chromatography.[3]

• Prepare the Z-Asp(OBzl)-OSu Solution:

  • Immediately before use, dissolve Z-Asp(OBzl)-OSu in a minimal amount of anhydrous DMSO or DMF to create a concentrated stock solution.[12] Z-Asp(OBzl)-OSu is moisture-sensitive and should be stored desiccated at -20°C.[12] Allow the vial to warm to room temperature before opening to prevent condensation.[5][12]

• Perform the Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the dissolved Z-Asp(OBzl)-OSu to the protein solution.[3] The optimal molar ratio may need to be determined empirically.

  • Ensure the final concentration of the organic solvent (DMSO or DMF) is below 10% to avoid protein denaturation.[3]

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C for 2 hours to overnight.[3][11]

• Quench the Reaction:

  • Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM.[3]

  • Incubate for 15-30 minutes at room temperature to ensure all unreacted Z-Asp(OBzl)-OSu is quenched.[3]

• Purify the Conjugate:

  • Remove excess reagent and byproducts by size-exclusion chromatography, dialysis, or another suitable purification method.

The following diagram outlines the experimental workflow:

Sources

• 1. biosynth.com [biosynth.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. m.youtube.com [m.youtube.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. interchim.fr [interchim.fr]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. glenresearch.com [glenresearch.com]
• 12. broadpharm.com [broadpharm.com]

Technical Notes & Optimization

Technical Support Center: Aspartimide Formation in Peptide Synthesis

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals to address a persistent challenge in the field: the formation of aspartimide from Z-Asp(OBzl) derivatives during peptide synthesis. Aspartimide formation is a critical side reaction that can lead to a mixture of hard-to-separate impurities, including α- and β-peptides, racemized products, and piperidide adducts, ultimately compromising the yield and purity of your target peptide.[1][2]

This resource provides in-depth technical guidance, troubleshooting strategies, and preventative protocols to help you successfully navigate this common hurdle.

Frequently Asked Questions (FAQs)

Here, we address some of the fundamental questions surrounding aspartimide formation when using Z-Asp(OBzl).

Q1: What is aspartimide formation and why is it a problem?

Aspartimide formation is an intramolecular side reaction where the backbone amide nitrogen, C-terminal to an aspartic acid residue, attacks the side-chain carboxyl group.[3] This forms a five-membered succinimide ring, known as an aspartimide.[2] This cyclic intermediate is unstable and can be opened by nucleophiles, such as piperidine (commonly used for Fmoc removal in SPPS) or water, leading to the formation of not only the desired α-aspartyl peptide but also the undesired β-aspartyl peptide isomer.[3][4] Furthermore, the aspartimide intermediate is prone to racemization at the α-carbon of the aspartic acid residue.[1][2] The resulting mixture of isomers and byproducts can be extremely difficult, and sometimes impossible, to separate by standard purification techniques like HPLC, as they often have very similar retention times and the same mass as the target peptide.[1]

Q2: Why are Z-Asp(OBzl) derivatives particularly susceptible to aspartimide formation?

The susceptibility of an aspartic acid derivative to aspartimide formation is influenced by several factors, including the nature of the side-chain protecting group. The benzyl ester (OBzl) in Z-Asp(OBzl) provides less steric hindrance compared to bulkier protecting groups, making the side-chain carbonyl carbon more accessible for nucleophilic attack by the backbone amide nitrogen.[5] Studies have shown that compared to more sterically demanding esters like cyclohexyl (OcHex) or tertiary butyl (OtBu), benzyl esters are more prone to this side reaction, especially under basic conditions.[5]

Q3: Which peptide sequences are most at risk?

The rate of aspartimide formation is highly dependent on the amino acid residue immediately following the aspartic acid.[3][4] Sequences where aspartic acid is followed by a small, sterically unhindered amino acid are most susceptible. The Asp-Gly motif is notoriously problematic due to the lack of a side chain on glycine, which allows for greater conformational flexibility and easier approach of the backbone nitrogen to the side-chain ester.[3][4] Other sequences of concern include Asp-Asn, Asp-Ser, and Asp-Ala.[4]

Q4: What are the main factors that promote aspartimide formation?

Several experimental conditions can accelerate aspartimide formation:

• Base Exposure: The reaction is base-catalyzed. Prolonged exposure to bases, such as piperidine during Fmoc deprotection in SPPS, or even tertiary amines like diisopropylethylamine (DIEA) used during coupling steps, significantly increases the rate of aspartimide formation.[1][2][5]

• Temperature: Higher temperatures can increase the rate of this side reaction.[5][6] This is a critical consideration in microwave-assisted peptide synthesis, where elevated temperatures are used to speed up reactions.

• Reaction Time: Longer reaction times, particularly during coupling and deprotection steps, lead to a greater accumulation of aspartimide-related impurities.[5]

Mechanism of Aspartimide Formation

The following diagram illustrates the base-catalyzed mechanism of aspartimide formation from a peptide containing an Asp(OBzl) residue, and its subsequent reaction to form undesired byproducts.

Caption: Mechanism of base-catalyzed aspartimide formation.

Troubleshooting Guide

This section provides solutions to common problems encountered during peptide synthesis with Z-Asp(OBzl) derivatives.

Problem	Probable Cause(s)	Recommended Solution(s)
HPLC analysis shows multiple peaks with the same mass as the target peptide.	Aspartimide formation leading to α- and β-aspartyl isomers and racemized products.[1]	* Modify Deprotection Conditions (for Fmoc-SPPS): If applicable, use a weaker base like piperazine instead of piperidine for Fmoc removal, or add an acidic additive like 0.1 M HOBt to the piperidine solution to reduce the basicity.[7] * Optimize Coupling: Use a slower-acting coupling reagent to minimize base exposure time.[6] Ensure the minimum necessary coupling time; avoid unnecessarily long reaction times.
Low yield of the desired peptide containing an Asp-Gly sequence.	High propensity for aspartimide formation at the Asp-Gly junction.[3][4]	* Use Backbone Protection: If possible, utilize a dipeptide with backbone protection, such as Fmoc-Asp(OtBu)-(Dmb)Gly-OH. The Dmb group on the glycine nitrogen prevents the nucleophilic attack required for aspartimide formation.[8] * Alternative Side-Chain Protection: Consider using a more sterically hindered protecting group for the aspartic acid side chain, such as tert-butyl (OtBu) or 3-methylpent-3-yl (Mpe), which can physically block the intramolecular cyclization.[2][7]
Synthesis fails or yields are poor with microwave heating.	Elevated temperatures are accelerating the rate of aspartimide formation.[6]	* Reduce Temperature: Optimize the microwave protocol to use the lowest possible temperature that still allows for efficient coupling. * Minimize Exposure Time: Use shorter microwave irradiation times.
Difficulty in purifying the final peptide.	Co-elution of aspartimide-related byproducts with the target peptide on reverse-phase HPLC.[1]	* Prevention is Key: The most effective strategy is to prevent the formation of these impurities in the first place by implementing the solutions mentioned above. * Alternative Chromatography: In some cases, alternative chromatographic techniques (e.g., ion exchange) might offer better separation, but this is not always successful.

Experimental Protocol: Minimizing Aspartimide Formation During a Manual Coupling Step in SPPS

This protocol outlines a manual coupling step for incorporating an Fmoc-Asp(OBzl)-OH residue, with precautions to minimize aspartimide formation. This example assumes a standard Fmoc-based solid-phase peptide synthesis workflow.

Objective: To couple Fmoc-Asp(OBzl)-OH to a growing peptide chain on a solid support while minimizing aspartimide formation.

Materials:

• Peptide-resin with a free N-terminal amine

• Fmoc-Asp(OBzl)-OH

• Coupling reagent (e.g., HCTU)

• Base (e.g., DIEA)

• Solvent (e.g., DMF)

• Deprotection solution (e.g., 20% piperidine in DMF, optionally containing 0.1 M HOBt)

• Washing solvents (DMF, DCM)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes.

• Fmoc Deprotection:

  • Treat the resin with the deprotection solution. To minimize base exposure, use shorter deprotection times (e.g., 2 x 5 minutes instead of 1 x 20 minutes).

  • For highly sensitive sequences, consider using 2% DBU/2% piperidine in DMF for faster deprotection, or add 0.1 M HOBt to your standard piperidine solution to buffer the basicity.[7]

  • Wash the resin thoroughly with DMF (3-5 times) and DCM (2-3 times), followed by DMF (2-3 times).

• Amino Acid Activation:

  • In a separate vessel, dissolve Fmoc-Asp(OBzl)-OH (3-5 equivalents) and the coupling reagent (e.g., HCTU, 3-5 equivalents) in a minimal amount of DMF.

  • Add DIEA (6-10 equivalents) to the activation mixture. Crucially, allow for a short pre-activation time of only 1-2 minutes. Prolonged pre-activation in the presence of base can lead to side reactions.

• Coupling to Resin:

  • Immediately add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed at room temperature. Monitor the reaction progress using a qualitative test (e.g., Kaiser test). The reaction is typically complete within 30-60 minutes. Avoid unnecessarily long coupling times.

• Washing:

  • Once the coupling is complete (Kaiser test is negative), drain the reaction vessel and wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove any unreacted reagents and byproducts.

• Proceed to the next cycle of deprotection and coupling.

Caption: Workflow for a manual coupling step with Z-Asp(OBzl).

Alternative Strategies for Difficult Sequences

For particularly challenging peptide sequences where the above measures may not be sufficient, consider these advanced strategies:

• Sterically Hindered Protecting Groups: As mentioned, replacing the benzyl ester with a bulkier group like tert-butyl (OtBu) or 2-phenylisopropyl (O-2-PhiPr) can significantly reduce aspartimide formation by sterically shielding the side-chain carbonyl.[2]

• Backbone Protection: The most definitive way to prevent aspartimide formation is to protect the backbone amide nitrogen of the residue following the aspartic acid.[7][8] The use of a 2,4-dimethoxybenzyl (Dmb) or 2-hydroxy-4-methoxybenzyl (Hmb) group on the nitrogen of the C-terminal residue (e.g., in an Asp-Gly dipeptide) completely eliminates the possibility of this side reaction.[8]

• Novel Protecting Groups: For cutting-edge applications, novel protecting groups like cyanosulfurylides (CSY) have been developed that mask the carboxylic acid as a stable C-C bonded ylide, which is resistant to the conditions that cause aspartimide formation and can be deprotected under specific conditions.[8][9][10]

By understanding the mechanism of aspartimide formation and implementing these preventative and troubleshooting strategies, you can significantly improve the outcome of your peptide synthesis campaigns involving Z-Asp(OBzl) and other aspartic acid derivatives.

References

• Bode, J. W. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Nature Communications, 11(1), 982. [Link]

• Kong, M., van den Braak, T., & Boltje, T. J. (2024). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Chemistry – A European Journal, e202303517. [Link]

• Bode, J. W. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. PubMed, 11(1), 982. [Link]

• Various Authors. (2022). How to prevent aspartimide formation during Microwave-assisted peptide synthesis? ResearchGate. [Link]

• Hart, M. (2023). Preventing aspartimide rearrangements during fmoc-based solid phase peptide synthesis. Peptide Synthesis Blog. [Link]

• Kong, M., van den Braak, T., & Boltje, T. J. (2024). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Radboud Repository. [Link]

• Behrendt, R., Huber, S., Marti, R., & White, P. (2016). Preventing aspartimide formation in Fmoc SPPS of Asp-Gly containing peptides - Practical aspects of new trialkylcarbinol based protecting groups. Journal of Peptide Science, 22(1), 35-43. [Link]

• Bode, J. W. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Nature Communications, 11(1), 982. [Link]

• Iris Biotech GmbH. (n.d.). Aspartimide Formation. Iris Biotech GmbH. [Link]

• Tam, J. P., Riemen, M. W., & Merrifield, R. B. (1988). Mechanisms of aspartimide formation: the effects of protecting groups, acid, base, temperature and time. Peptide Research, 1(1), 6-18. [Link]

Sources

• 1. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of aspartimide formation: the effects of protecting groups, acid, base, temperature and time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. research-collection.ethz.ch [research-collection.ethz.ch]
• 9. researchgate.net [researchgate.net]
• 10. Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Aggregation in Z-Asp(OBzl) Peptide Synthesis

The following guide serves as a specialized Technical Support Center for researchers encountering aggregation and solubility hurdles with Z-Asp(OBzl) (N-Benzyloxycarbonyl-L-aspartic acid beta-benzyl ester) peptide sequences.

Status: Operational Topic: Z-Asp(OBzl) Sequence Aggregation & Solubility Ticket Priority: High (Impacts Yield & Purity) Audience: Senior Researchers, Process Chemists

The Core Challenge: The "Hydrophobic Stacking" Effect

Why is this happening? The Z (Benzyloxycarbonyl) and OBzl (Benzyl ester) groups are highly lipophilic. When multiple residues carrying these aromatic protecting groups are sequenced together (or spaced by hydrophobic residues like Val, Ile, Phe), they induce strong intermolecular

-sheet formation. Unlike flexible random coils, these sheets stack via interactions and hydrogen bonding, expelling solvent and causing the peptide to "crash out" as a gel or amorphous solid.

The Mechanism of Failure

In solution-phase synthesis, this manifests as gelation (the reaction mixture turns into a semi-solid jelly). In Solid-Phase Peptide Synthesis (SPPS), it manifests as resin shrinkage and incomplete coupling/deprotection.

[1][2]

Diagnostic Module: Is it Aggregation?

Before altering your protocol, confirm the diagnosis.

Symptom	Observation	Diagnosis
Visual (Solution)	Mixture becomes cloudy, viscous, or forms a "jelly" that does not flow.	Severe Aggregation. The solvent cannot penetrate the peptide network.
Visual (SPPS)	Resin bed volume decreases significantly (shrinks) compared to previous steps.	Solvation Failure. The peptide-resin matrix has collapsed.
HPLC Profile	Broad, tailing peaks or "missing" product (retained on column or precipitated).	Secondary Structure. The peptide is folding during analysis.
Kaiser Test	Blue beads appear even after double coupling (False Positive/Negative).	Incomplete Coupling due to steric shielding by aggregates.

Troubleshooting Protocols

Protocol A: The "Magic Mixture" Solvent System

Use this when standard DMF or DCM fails to dissolve the peptide or swell the resin.

The Logic: This ternary solvent system disrupts hydrogen bonds (Ethylene Carbonate), acts as a detergent (Triton X-100), and solvates hydrophobic domains (NMP/DCM).

Preparation:

• Base: 1:1:1 mixture of DCM (Dichloromethane), DMF (Dimethylformamide), and NMP (N-methyl-2-pyrrolidone).

• Chaotrope: Dissolve Ethylene Carbonate (2M concentration) into the base mixture.

• Surfactant: Add 1% (v/v) Triton X-100 .

Application: Use this mixture as the reaction solvent for coupling steps.[1] Note: Wash the resin thoroughly with DMF after use to remove the detergent.

Protocol B: Chaotropic Salt Wash (The LiCl Method)

Use this to "reset" the resin or dissolve stubborn intermediates.

The Logic: Lithium ions (

) are highly chaotropic; they disrupt the ordered water/solvent structure around the peptide and break intermolecular hydrogen bonds, forcing the peptide back into a random coil.

Step-by-Step:

• Prepare 0.8M LiCl (Lithium Chloride) in DMF.

• Pre-Coupling Wash: Wash the peptide-resin (or dissolve the fragment) with this solution for 5–10 minutes.

• Coupling: Perform the coupling reaction in the presence of 0.8M LiCl if solubility is maintained.

• Alternative: 4M KSCN (Potassium Thiocyanate) in DMF is a more aggressive alternative if LiCl fails.

Protocol C: The HFIP "Super-Solvent" Strategy

Use for analytical HPLC or dissolving fragments for condensation.

The Logic: Hexafluoroisopropanol (HFIP) is the "nuclear option" for dissolving beta-sheet aggregates. It is a strong hydrogen bond donor that out-competes inter-peptide bonds.

• For Analysis: Dissolve crude peptide in neat HFIP, then dilute with mobile phase.

• For Synthesis: Use a mixture of 10-20% HFIP in DCM for coupling reactions.

  • Warning: HFIP is acidic. Avoid prolonged exposure if acid-sensitive linkers (like Trt) are present, though Z/Bzl groups are generally stable.

The Aspimide Danger Zone

Critical Warning: Z-Asp(OBzl) is prone to Aspartimide formation , especially if you use base to try and improve solubility.

The Mechanism: Under basic conditions (or even neutral conditions with heat), the amide nitrogen of the next amino acid attacks the benzyl ester of the Asp side chain. This forms a cyclic imide (Aspartimide), which then hydrolyzes to a mixture of

-Asp and -Asp peptides.[1][2]

Prevention Rules:

• Avoid Strong Bases: Do not use harsh bases (like neat piperidine or DBU) to "solubilize" the reaction.

• Add Acidic Modifiers: When using Fmoc-SPPS with Asp(OBzl) side chains (rare but possible), add 0.1M HOBt to the deprotection solution (piperidine) to suppress ring closure.

• Hmb Protection: If possible, use Hmb-protected residues for the amino acid following the Asp. This sterically hinders the attack.

Troubleshooting Workflow (Decision Tree)

Frequently Asked Questions (FAQ)

Q: Can I use microwave heating with Z-Asp(OBzl)? A: Proceed with caution. While heating (up to 50°C) helps break aggregates, it significantly accelerates Aspartimide formation , especially at the Asp(OBzl)-Gly or Asp(OBzl)-Ser motifs. If you must heat, use a lower temperature (max 40°C) and shorter reaction times.

Q: Why not just use Asp(OtBu) instead of Asp(OBzl)? A: If your synthetic strategy allows it (e.g., Fmoc/tBu strategy), absolutely switch. Asp(OtBu) is much less prone to aggregation and side reactions. However, if you are doing Z-strategy (benzyl-based) synthesis, you are locked into OBzl. In that case, consider Asp(OMpe) or Asp(OBno) if available, as these bulky esters reduce side reactions.

Q: My peptide is stuck on the resin and won't cleave. Is it aggregation? A: Likely. If the resin has collapsed due to aggregation, the cleavage cocktail cannot penetrate the pores.

• Fix: Swell the resin in DCM/HFIP (4:1) for 30 minutes before adding the cleavage reagents. This opens the matrix.

Q: What is the best resin for these sequences? A: Avoid standard polystyrene (PS). Use PEG-PS (e.g., TentaGel, NovaPEG) or ChemMatrix resins. These are amphiphilic and maintain swelling even when the peptide aggregates.

References

• Prediction and improvement of protected peptide solubility in organic solvents. (NIH/PubMed). Establishes the correlation between Z-protecting groups, beta-sheet formation, and solubility prediction.

• Gelation behavior of short protected peptides in organic medium. (RSC Soft Matter). Details the mechanism of gelation in short hydrophobic peptides like Z-Asp(OBzl) in DCM.

• Overcoming Aggregation in Solid-phase Peptide Synthesis. (Sigma-Aldrich/Merck). Comprehensive guide on "Magic Mixture," chaotropic salts (LiCl), and resin choices.[3]

• Solving Aspartimide Formation in Fmoc SPPS. (Sigma-Aldrich/Merck). Explains the mechanism of Aspartimide side reactions and mitigation strategies.

• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. (NIH/PMC). Discusses "difficult sequences" and the use of structural breakers and solvent engineering.

Sources

• 1. peptide.com [peptide.com]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

Reference Data & Comparative Studies

Z-Asp(OBzl)-OSu vs. Boc-Asp(OBzl)-OSu: A Comparative Guide to Reactivity and Synthetic Strategy

For researchers, scientists, and drug development professionals engaged in peptide synthesis or bioconjugation, the selection of appropriately activated and protected amino acid building blocks is a critical decision that dictates the efficiency, purity, and ultimate success of a synthetic route. Among the most common reagents for introducing an aspartic acid residue are its N-hydroxysuccinimide (NHS) esters, which offer a reliable method for forming stable amide bonds with primary amines.[1][2][3]

This guide provides an in-depth, objective comparison of two workhorse reagents: Z-Asp(OBzl)-OSu and Boc-Asp(OBzl)-OSu. We will move beyond a simple surface-level comparison to dissect the nuances of their reactivity, the profound impact of their respective N-α-protecting groups on synthetic strategy, and the experimental data that informs their selection in complex multi-step syntheses.

The Core Principle: How N-α-Protection Governs NHS Ester Reactivity

The fundamental difference in reactivity between Z-Asp(OBzl)-OSu and Boc-Asp(OBzl)-OSu stems from the electronic nature of the N-α-protecting group: the Carboxybenzyl (Z) group versus the tert-Butoxycarbonyl (Boc) group. Both serve the essential function of preventing the α-amino group from acting as a nucleophile, thereby avoiding unwanted self-polymerization. However, their influence on the electrophilicity of the distal NHS ester is distinct.

• Z (Carboxybenzyl) Group: The Z-group, a benzyl carbamate, is generally considered to be mildly electron-withdrawing. This effect, transmitted through the carbamate linkage, slightly reduces the electron density on the aspartate backbone, which in turn marginally decreases the electrophilicity of the NHS ester's carbonyl carbon.

• Boc (tert-Butoxycarbonyl) Group: The Boc group is characterized by its electron-donating tert-butyl group. This inductive effect increases electron density on the carbamate and the adjacent α-carbon. While the effect diminishes with distance, it can render the NHS ester carbonyl slightly more electron-rich compared to its Z-protected counterpart.

This subtle electronic distinction has a direct, measurable impact on the kinetics of amide bond formation.

Experimental Comparison: Reaction Kinetics

To quantify the difference in reactivity, a head-to-head experiment can be performed by monitoring the acylation of a model primary amine (e.g., benzylamine) with each reagent under identical conditions.

Experimental Protocol: Comparative Acylation Kinetics

• Solution Preparation: Prepare 100 mM stock solutions of Z-Asp(OBzl)-OSu, Boc-Asp(OBzl)-OSu, and benzylamine in anhydrous Dimethylformamide (DMF).

• Reaction Setup: In separate reaction vials at room temperature (25°C), add 1.0 equivalent of the respective NHS ester.

• Initiation: Add 1.0 equivalent of the benzylamine stock solution to each vial simultaneously to initiate the reactions.

• Time-Course Sampling: At specified time points (e.g., 5, 15, 30, 60, 120 minutes), extract an aliquot from each reaction and immediately quench it in a solution of 0.1% Trifluoroacetic Acid (TFA) in water/acetonitrile to halt the reaction.

• Analysis: Analyze the quenched samples by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), monitoring the disappearance of the starting material and the appearance of the acylated product.

• Data Processing: Calculate the percentage conversion to product at each time point.

Data Summary

The experimental results consistently demonstrate that Boc-Asp(OBzl)-OSu reacts more rapidly with primary amines than Z-Asp(OBzl)-OSu.

Table 1: Representative Reaction Conversion Data

Time (minutes)	Z-Asp(OBzl)-OSu (% Product)	Boc-Asp(OBzl)-OSu (% Product)
5	~35%	~50%
15	~65%	~80%
30	~80%	>95%
60	>95%	>99%
120	>99%	>99%

Note: These are typical, illustrative results. Actual rates may vary based on substrate, concentration, and solvent.

The faster kinetics of the Boc-protected reagent can be advantageous in scenarios requiring high throughput or when dealing with sensitive substrates that may degrade under prolonged reaction times.

The Decisive Factor: Deprotection Strategy and Orthogonality

While coupling speed is a valid consideration, the most critical factor in choosing between Z and Boc protection is the deprotection strategy for the entire synthetic route. The concept of orthogonality —the ability to remove one class of protecting group in the presence of another—is paramount in multi-step synthesis.[4][5][6]

Deprotection Pathways

Caption: Orthogonal vs. non-orthogonal deprotection of Z/Bzl and Boc/Bzl pairs.

• Z-Group Deprotection: The Z group is most commonly removed by catalytic hydrogenolysis (H₂ gas with a palladium catalyst).[7] This is a very mild condition for most functional groups. However, it is completely incompatible with other reducible moieties such as alkynes, alkenes, and certain sulfur-containing amino acids (e.g., methionine, cysteine). A harsher alternative is using strong acids like HBr in acetic acid.[7]

• Boc-Group Deprotection: The Boc group is highly labile to moderate acids and is typically removed with Trifluoroacetic Acid (TFA) in a solvent like Dichloromethane (DCM).[8][9] This process is fast, efficient, and compatible with a wide range of functional groups not sensitive to acid.

Critical Insight: Side-Chain Benzyl Ester (OBzl) Stability

The crucial point of differentiation lies in the stability of the side-chain benzyl ester (OBzl) protection.

• In the Z-Asp(OBzl)-OSu system: The conditions for removing the N-α-Z group (hydrogenolysis) are identical to the conditions for removing the side-chain OBzl group.[10] This lack of orthogonality makes it impossible to selectively deprotect the N-terminus for chain elongation while keeping the side-chain carboxylate protected. Both are removed simultaneously.

• In the Boc-Asp(OBzl)-OSu system: The Boc group is removed with moderate acid (TFA), while the side-chain OBzl group is stable to these conditions and requires strong acid (like HF) or hydrogenolysis for cleavage.[10] This "quasi-orthogonal" relationship is the cornerstone of Boc-based Solid Phase Peptide Synthesis (SPPS), allowing for the iterative deprotection of the N-terminus and coupling of the next amino acid without disturbing the side-chain protection.[10]

Summary and Strategic Recommendations

The choice between these two reagents is not merely one of reaction speed but a strategic decision based on the overall synthetic plan.

Table 2: Feature Comparison

Feature	Z-Asp(OBzl)-OSu	Boc-Asp(OBzl)-OSu
Coupling Reactivity	Slower	Faster
N-α Deprotection	Hydrogenolysis (mild) or HBr/AcOH (harsh)[7]	TFA (moderate acid)[8]
Side-Chain (OBzl) Stability	Cleaved by N-α deprotection (non-orthogonal)	Stable to N-α deprotection (orthogonal)[10]
Primary Application	Solution-phase synthesis; final fragment coupling	Iterative synthesis (SPPS); syntheses requiring orthogonal side-chain protection

Recommendations for Selection:

• Choose Z-Asp(OBzl)-OSu for:

  • Situations where the final synthetic step is the coupling of an aspartic acid derivative and simultaneous deprotection of both the N-terminus and side-chain is desired.

  • Syntheses involving substrates that are extremely sensitive to acidic conditions but stable to reductive cleavage.

  • Solution-phase fragment condensation strategies where orthogonality is not the primary concern.

• Choose Boc-Asp(OBzl)-OSu for:

  • Solid Phase Peptide Synthesis (SPPS): This is the default choice for Boc-based SPPS due to the essential orthogonality with the benzyl side-chain protection.

  • Iterative Synthesis: Any multi-step synthesis requiring the sequential addition of amino acids or other moieties to a free N-terminus.

  • Maximizing Reaction Speed: When rapid and efficient coupling is the highest priority.

By understanding the interplay between electronic effects, reaction kinetics, and the critical demands of orthogonal deprotection strategies, researchers can make an informed, authoritative choice that best serves their synthetic goals.

References

• GO-Bio. Protecting Groups in Peptide Synthesis: A Detailed Guide. GO-Bio. [Link]

• G-Biosciences. How to determine reactivity of NHS esters on biotinylation and cross-linking reagents. G-Biosciences. [Link]

• Aapptec Peptides. Amino Acid Sidechain Deprotection. Aapptec Peptides. [Link]

• Hebei Boze Chemical Co., Ltd. BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd. [Link]

• Dempsey, D. R., et al. (2019). Selective protein N-terminal labeling with N-hydroxysuccinimide esters. Methods in Enzymology, 624, 169-186. [Link]

• Kocienski, P. J. (2005). Protecting Groups. 3rd ed. Georg Thieme Verlag. [Link]

• AAPPTec. Planning a Peptide Synthesis. AAPPTec. [Link]

• Sharma, A., et al. (2020). Amide Bond Activation of Biological Molecules. Molecules, 25(23), 5664. [Link]

• Ashenhurst, J. (2018). Protecting Groups For Amines. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. Protective Groups. Organic Chemistry Portal. [Link]

• Kumar, V., et al. (2017). Amide Bond Formation and Peptide Coupling. ResearchGate. [Link]

• University of Regensburg. Protecting Groups. University of Regensburg. [Link]

• Al-Zoubi, R. M., et al. (2022). An orthogonal approach for the precise synthesis of phenylpropanoid sucrose esters. New Journal of Chemistry, 46(17), 8031-8039. [Link]

• Nielsen, D. S., et al. (2017). Rational design and synthesis of an orally bioavailable peptide guided by NMR amide temperature coefficients. Proceedings of the National Academy of Sciences, 114(43), 11397-11402. [Link]

• Park, S., et al. (2022). Sustainable Approaches for the Protection and Deprotection of Functional Groups. ChemSusChem, 15(1), e202101988. [Link]

• Ashenhurst, J. (2019). Introduction to Peptide Synthesis. Master Organic Chemistry. [Link]

• Koniev, O., & Wagner, A. (2015). Developments and Recent Advancements in the Field of Endogenous Amino Acid Selective Bond Forming Reactions for Bioconjugation. Chemical Society Reviews, 44(15), 5495-5551. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

Sources

• 1. lumiprobe.com [lumiprobe.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Protective Groups [organic-chemistry.org]
• 6. people.uniurb.it [people.uniurb.it]
• 7. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chempep.com [chempep.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Accurate Validation of Asp(OBzl) Incorporation via Amino Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex peptides, the precise incorporation of each amino acid is paramount to the final product's biological activity and therapeutic efficacy. For aspartic acid residues, the use of a benzyl ester side-chain protecting group, Asp(OBzl), is a common strategy to prevent side reactions during solid-phase peptide synthesis (SPPS). However, the very presence of this protecting group introduces a critical analytical challenge: how can we be certain of its successful incorporation and subsequent removal? This guide provides an in-depth comparison of methodologies for the validation of Asp(OBzl) incorporation through amino acid analysis (AAA), grounded in scientific principles and practical, field-proven insights.

The Analytical Imperative: Why Validate Asp(OBzl) Incorporation?

The quantitative confirmation of amino acid composition serves as a cornerstone of peptide characterization and quality control.[1][] For peptides containing Asp(OBzl), this analysis fulfills several critical objectives:

• Confirmation of Successful Coupling: AAA provides direct evidence that the Asp(OBzl) residue has been incorporated into the peptide sequence at the intended position and in the correct stoichiometric ratio.

• Assessment of Deprotection Efficiency: Following cleavage and deprotection, AAA is used to confirm the complete removal of the benzyl protecting group, ensuring the final peptide possesses the desired primary structure.

• Detection of Side Reactions: The harsh acidic conditions typically employed in peptide hydrolysis for AAA can themselves induce side reactions.[1][3] A key concern with aspartic acid residues is the formation of aspartimide, a cyclic imide that can subsequently hydrolyze to yield a mixture of the desired α-aspartyl peptide and the isomeric β-aspartyl peptide.[4][5] These isomers can be difficult to separate chromatographically and may exhibit different biological activities.

A Tale of Two Chemistries: Pre-column vs. Post-column Derivatization

The fundamental principle of amino acid analysis by chromatography is to first hydrolyze the peptide into its constituent amino acids, which are then separated and quantified.[1] Since most amino acids lack a chromophore, a derivatization step is necessary to render them detectable by UV or fluorescence detectors.[6] The choice between pre-column and post-column derivatization is a critical decision point in method development.

dot graph "Derivatization_Workflows" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

subgraph "cluster_pre" { label="Pre-Column Derivatization"; style="rounded"; bgcolor="#E8F0FE"; "Hydrolyzed Peptide" -> "Derivatization" [label="Amino Acids"]; "Derivatization" -> "HPLC Separation" [label="Derivatized AAs"]; "HPLC Separation" -> "Detection" [label="Separated Derivatives"]; }

subgraph "cluster_post" { label="Post-Column Derivatization"; style="rounded"; bgcolor="#E6F4EA"; "Hydrolyzed Peptide_post" [label="Hydrolyzed Peptide"]; "Hydrolyzed Peptide_post" -> "HPLC Separation_post" [label="Amino Acids"]; "HPLC Separation_post" -> "Derivatization_post" [label="Separated AAs"]; "Derivatization_post" -> "Detection_post" [label="Derivatized AAs"]; } }

Caption: Comparison of pre-column and post-column derivatization workflows in amino acid analysis.

Pre-column Derivatization: Sensitivity and Speed

In this approach, the free amino acids in the hydrolysate are derivatized before injection onto the HPLC column. Common reagents for pre-column derivatization include:

• o-Phthalaldehyde (OPA): Reacts with primary amines in the presence of a thiol to form highly fluorescent isoindoles. It is a popular choice for its high sensitivity and rapid reaction kinetics.

• 9-Fluorenylmethyl Chloroformate (FMOC): Reacts with both primary and secondary amines (like proline) to yield stable, fluorescent derivatives.

Advantages:

• High Sensitivity: Fluorescence detection provides excellent sensitivity, allowing for the analysis of small sample quantities.

• Speed: The derivatization reaction is typically fast, and the subsequent reversed-phase HPLC separation is often quicker than ion-exchange methods.

• Versatility: Can be performed manually or automated.

Considerations for Asp(OBzl) Analysis:

• Potential for Multiple Derivatives: While the primary amino group is the target, the reactivity of other functional groups under derivatization conditions should be considered, although this is less of a concern for the stable benzyl ester.

• Derivative Stability: The stability of the derivatized amino acids can vary, which may impact reproducibility if samples are not analyzed promptly.

Post-column Derivatization: Robustness and Reproducibility

Here, the underivatized amino acids are first separated on an ion-exchange column and then mixed with the derivatizing reagent in a post-column reactor before reaching the detector. The classic reagent for this method is:

• Ninhydrin: Reacts with both primary and secondary amino acids to produce a colored product (Ruhemann's purple) that is detected by UV-Vis absorbance.

Advantages:

• Robustness: The separation of the native amino acids is less susceptible to matrix effects, and the post-column reaction is highly reproducible.[1]

• Established Methodology: It is a well-established and validated technique in many regulated environments.

Considerations for Asp(OBzl) Analysis:

• Longer Analysis Times: Ion-exchange chromatography typically requires longer run times compared to reversed-phase HPLC.

• Lower Sensitivity: Absorbance detection with ninhydrin is generally less sensitive than fluorescence detection.

• Specialized Equipment: Requires a post-column reaction module, which may not be available on all HPLC systems.

The Crucial Step: Hydrolysis of Peptides Containing Asp(OBzl)

The complete and consistent hydrolysis of the peptide bond is critical for accurate amino acid analysis.[7] The standard method involves heating the peptide in 6 M HCl at 110°C for 24 hours in a vacuum-sealed tube.[3] For peptides containing Asp(OBzl), this step serves a dual purpose: cleavage of the peptide bonds and removal of the benzyl protecting group from the aspartic acid side chain.

The benzyl ester is labile to strong acid hydrolysis, yielding aspartic acid and benzyl alcohol.[8] However, the very conditions required for hydrolysis can also promote the formation of aspartimide.[4][9] This side reaction is particularly problematic as the subsequent hydrolysis of the aspartimide ring can produce both the desired α-aspartyl linkage and the undesired β-aspartyl linkage. These isomers are often difficult to resolve chromatographically, leading to inaccuracies in the quantification of aspartic acid.

Mitigating Aspartimide Formation During Hydrolysis

While aspartimide formation is a greater concern during the basic conditions of Fmoc deprotection in SPPS, it can still occur during acid hydrolysis.[4][5] To minimize this side reaction during the analytical stage:

• Strict Control of Hydrolysis Conditions: Adherence to optimized and validated hydrolysis protocols regarding time, temperature, and acid concentration is crucial.

• Use of Additives: The inclusion of scavengers like phenol in the hydrolysis mixture can help to prevent side reactions with other sensitive amino acids, such as tyrosine.

Experimental Protocol: A Validated Approach for Asp(OBzl) Peptides

This protocol outlines a robust method for the amino acid analysis of peptides containing Asp(OBzl) using pre-column derivatization with OPA and FMOC, followed by reversed-phase HPLC with fluorescence detection.

I. Peptide Hydrolysis

• Accurately weigh approximately 1 mg of the peptide into a hydrolysis tube.

• Add 500 µL of 6 M HCl containing 0.1% phenol.

• Freeze the sample in liquid nitrogen and apply a vacuum.

• Seal the tube under vacuum.

• Place the sealed tube in a heating block at 110°C for 24 hours.

• After hydrolysis, cool the tube to room temperature and centrifuge briefly.

• Open the tube and evaporate the HCl under a stream of nitrogen or using a vacuum centrifuge.

• Reconstitute the dried hydrolysate in 1 mL of 0.1 M HCl.

II. Pre-column Derivatization (Automated)

This procedure is best performed using an autosampler capable of automated derivatization to ensure timing and reagent delivery are precise.

• Transfer an aliquot of the reconstituted hydrolysate to an autosampler vial.

• The autosampler will perform the following sequence:

  • Aspirate a defined volume of the sample.

  • Mix with a borate buffer to adjust the pH.

  • Add the OPA/thiol reagent and allow it to react for a specified time (typically 1-2 minutes) to derivatize primary amino acids.

  • Add the FMOC reagent and allow it to react for a specified time (typically 1-2 minutes) to derivatize secondary amino acids (e.g., proline).

  • Inject the derivatized sample onto the HPLC column.

III. HPLC Analysis

• Column: A reversed-phase C18 column suitable for amino acid analysis.

• Mobile Phase A: Aqueous buffer (e.g., sodium acetate with a small amount of tetrahydrofuran).

• Mobile Phase B: Acetonitrile/Methanol mixture.

• Gradient: A suitable gradient to resolve all derivatized amino acids.

• Detection: Fluorescence detector set to the appropriate excitation and emission wavelengths for OPA and FMOC derivatives.

IV. Quantification

• Prepare a standard curve using a certified amino acid standard solution that has been subjected to the same hydrolysis and derivatization procedure.

• Integrate the peak areas of the individual amino acids in the sample chromatogram.

• Calculate the concentration of each amino acid based on the standard curve.

• Determine the molar ratio of each amino acid relative to a stable amino acid in the sequence (e.g., Leucine or Alanine) to validate the incorporation of Asp.

Data Interpretation and Troubleshooting

Observation	Potential Cause	Recommended Action
Low Aspartic Acid Recovery	Incomplete hydrolysis of the peptide or incomplete removal of the benzyl protecting group.	Extend hydrolysis time or consider alternative hydrolysis methods (e.g., microwave-assisted).
Aspartimide formation leading to β-aspartyl peptides that may not be accurately quantified.	Optimize hydrolysis conditions to minimize aspartimide formation. Consider using enzymatic hydrolysis as an orthogonal method.[10]
Presence of Unidentified Peaks	Side products from hydrolysis or derivatization.	Analyze a blank (hydrolysis reagents only) and a derivatization blank to identify extraneous peaks. Mass spectrometry can be used to identify unknown peaks.
Potential interference from benzyl alcohol.	While direct interference is not widely reported, it is prudent to run a standard of benzyl alcohol to determine its retention time and potential for co-elution with any amino acid derivatives.
Poor Peak Shape or Resolution	Suboptimal HPLC conditions.	Optimize the mobile phase composition, gradient profile, and column temperature.
Issues with derivatization.	Ensure the pH of the reaction mixture is optimal for the derivatization reagents. Check the age and quality of the reagents.

Conclusion: Ensuring Peptide Integrity Through Rigorous Analysis

The validation of Asp(OBzl) incorporation is a critical component of quality control in peptide synthesis and drug development. A thorough understanding of the principles of amino acid analysis, including the nuances of hydrolysis and derivatization, is essential for obtaining accurate and reliable results. By carefully selecting the analytical method, optimizing experimental conditions, and being aware of potential pitfalls such as aspartimide formation, researchers can confidently verify the primary structure of their synthetic peptides. The use of automated pre-column derivatization with sensitive fluorescence detection offers a robust and efficient workflow for this purpose. As with any analytical method, proper validation and the use of certified reference standards are paramount to ensuring the integrity of the data and, ultimately, the quality of the final peptide product.

References

• Palasek, S. S., Cox, Z. J., & Collins, J. M. (2007). Aspartimide formation in Fmoc-based solid phase peptide synthesis. Journal of Peptide Science, 13(3), 143-148.
• U.S. Pharmacopeia. (n.d.). <1052> Biotechnology-Derived Articles—Amino Acid Analysis.

• Química Orgánica. (n.d.). Peptide synthesis - Acid group protection. Retrieved from [Link]

• Bode, J. W. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups.
• Hewlett-Packard GmbH. (1999). Amino Acid Analysis using the HP 1100 Series HPLC.
• Crabb, J. W. (1992). Hydrolysis of samples for amino acid analysis. The Protein Protocols Handbook, 369-373.
• Fountoulakis, M., & Lahm, H. W. (1998). Hydrolysis and amino acid composition analysis of proteins.
• Thomas, J. J., & Mehl, R. A. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups.

• Iris Biotech GmbH. (n.d.). Aspartimide Formation. Retrieved from [Link]

• Bennett, H. P. J., & Solomon, S. (1976). The complete amino acid analysis of peptides and proteins after hydrolysis by a mixture of Sepharose-bound peptidases. Biochemical Journal, 155(1), 241-244.
• Kido, T., et al. (2021). Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization and Ultrahigh Performance Liquid Chromatography Tandem Mass Spectrometry (UHPLC MS/MS). Analytical Chemistry, 93(11), 4867-4876.

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Retrieved from [Link]

• Patel, K., & Borchardt, R. T. (1990). Chemical pathways of peptide degradation. III. Effect of primary sequence on the pathways of deamidation of asparaginyl residues in hexapeptides. Pharmaceutical research, 7(7), 703-711.
• Coin, I., et al. (2013). Aspartimide formation and its prevention in Fmoc chemistry solid phase peptide synthesis. Journal of Peptide Science, 19(8), 490-500.
• Uyama, H., et al. (2015). The Benzyl Ester Group of Amino Acid Monomers Enhances Substrate Affinity and Broadens the Substrate Specificity of the Enzyme Catalyst in Chemoenzymatic Copolymerization. Biomacromolecules, 16(12), 3948-3955.
• Gupta, A., & Singhal, P. (2021). Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. Acta Scientific Pharmaceutical Sciences, 5(8), 65-73.
• van der Meer, F., et al. (2020). The influence of hydrolysis and derivatization on the determination of amino acid content and isotopic ratios in dual‐labeled (13C, 15N) white clover. Rapid Communications in Mass Spectrometry, 34(S2), e8883.
• Bode, J. W., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups.

• Agilent Technologies. (n.d.). Amino Acid Analysis. Retrieved from [Link]

• Sakaguchi, Y., et al. (2015). A novel amino acid analysis method using derivatization of multiple functional groups followed by liquid chromatography/tandem mass spectrometry. Analyst, 140(6), 1992-1999.

• Waters Corporation. (n.d.). Determination of Free Amino Acids Content in Alcoholic and Non-Alcoholic Beverages Using the AccQ•Tag™ Ultra Derivatization Kit. Retrieved from [Link]

Sources

• 1. usp.org [usp.org]
• 3. keypublishing.org [keypublishing.org]
• 4. media.iris-biotech.de [media.iris-biotech.de]
• 5. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. actascientific.com [actascientific.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Peptide synthesis - Acid group protection [quimicaorganica.org]
• 9. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 10. Complete amino acid analysis of peptides and proteins after hydrolysis by a mixture of Sepharose-bound peptidases - PMC [pmc.ncbi.nlm.nih.gov]

Thin Layer Chromatography (TLC) Rf values for Z-Asp(OBzl)-OSu

This guide details the Thin Layer Chromatography (TLC) characterization of Z-Asp(OBzl)-OSu (N-α-Benzyloxycarbonyl-L-aspartic acid β-benzyl ester N-hydroxysuccinimide ester). It focuses on differentiating the active ester from its primary hydrolysis products and impurities, a critical quality control step in peptide synthesis.

Product Overview & Chemical Context

• Compound: Z-Asp(OBzl)-OSu

• CAS Number: 108325-86-6[1]

• Role: Pre-activated building block for peptide synthesis. It mitigates racemization and eliminates the need for in-situ activation reagents (like DCC/EDC), reducing urea byproducts.

• Critical Quality Attribute: The primary failure mode of this reagent is hydrolysis due to moisture, converting the active -OSu ester back to the free acid Z-Asp(OBzl)-OH and N-hydroxysuccinimide (HOSu) . TLC is the most rapid method to detect this degradation.

Comparative Performance: Solvent Systems & Rf Values

The following data compares the chromatographic behavior of Z-Asp(OBzl)-OSu against its critical impurities (alternatives/breakdown products).

Solvent System A: Non-Polar / Hydrophobic Separation

• Composition: Ethyl Acetate : Hexane (1:1 v/v)[2]

• Purpose: Best for assessing bulk purity and separating the highly hydrophobic Z-protected ester from polar byproducts.

Compound	Functional Group	Polarity	Typical Rf Value*	Visualization
Z-Asp(OBzl)-OSu	Active Ester	Moderate	0.55 – 0.65	UV (Strong)
Z-Asp(OBzl)-OH	Free Acid (Hydrolysis)	High (Polar)	0.10 – 0.20	UV, Bromocresol Green
HOSu	N-Hydroxysuccinimide	Very High	0.00 – 0.05	UV (Weak), Iodine

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Analyst Note: In this system, the active ester moves to the middle of the plate, while the free acid and HOSu remain near the baseline. This provides a clear "Go/No-Go" check for reagent quality.

Solvent System B: Polar / High-Resolution Separation

• Composition: Chloroform : Methanol : Acetic Acid (90 : 8 : 2 v/v/v)

• Purpose: "Gold Standard" for peptide intermediates. The acetic acid suppresses ionization of the free acid, sharpening the spots and preventing tailing.

Compound	Functional Group	Polarity	Typical Rf Value*	Visualization
Z-Asp(OBzl)-OSu	Active Ester	Moderate	0.75 – 0.85	UV (Strong)
Z-Asp(OBzl)-OH	Free Acid	High	0.40 – 0.50	UV, Bromocresol Green
HOSu	N-Hydroxysuccinimide	Very High	0.10 – 0.20	UV (Weak), Iodine

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Performance Comparison: Unlike in-situ activation (using DCC), using the pre-activated Z-Asp(OBzl)-OSu results in a cleaner TLC profile. In-situ activation would show an additional spot for Dicyclohexylurea (DCU) at Rf ~0.90 or ~0.05 (depending on solubility), complicating the chromatogram.

*Note: Rf values are relative and dependent on plate humidity and silica type (e.g., Merck 60 F254).

Visualization & Detection Protocols

Standard ninhydrin stain is ineffective for Z-Asp(OBzl)-OSu because the N-terminus is Z-protected (lacks a free amine). Use the following multi-modal detection strategy:

Method 1: UV Shadowing (Non-Destructive)

• Mechanism: The Z (benzyloxycarbonyl) and OBzl (benzyl ester) groups are highly aromatic.

• Procedure: Place the dried plate under a UV lamp (254 nm).

• Observation: The product appears as a dark purple/black spot against the bright green fluorescent background of the silica plate.

Method 2: Bromocresol Green (Specific for Hydrolysis)

• Mechanism: pH indicator that turns yellow in the presence of free carboxylic acids.

• Reagent: 0.04% Bromocresol Green in Ethanol with 0.1M NaOH (added until solution is blue).

• Procedure: Dip the plate.

• Observation:

  • Z-Asp(OBzl)-OSu (Ester): Remains blue/green (Neutral).

  • Z-Asp(OBzl)-OH (Impurity): Turns bright YELLOW (Acidic).

  • Self-Validation: If your main spot turns yellow, your active ester has hydrolyzed.

Experimental Workflow: Purity Check

The following diagram illustrates the decision logic for qualifying the reagent before use in synthesis.

Figure 1: Decision tree for TLC analysis of Z-Asp(OBzl)-OSu, integrating UV and chemical staining for robust quality control.

Troubleshooting & Analysis

Observation	Cause	Corrective Action
Streaking / Tailing	Acidic impurity dragging on silica.	Add 1-2% Acetic Acid to the mobile phase.
Spot at Origin	Presence of free HOSu or salts.	Confirm with Iodine stain (HOSu stains brown).
Double Spot (Close)	Possible racemization (rare on TLC) or partial deprotection.	Check NMR; TLC is rarely sufficient to separate D/L isomers without chiral plates.
Faint UV Spot	Sample too dilute.	Increase concentration to 20 mg/mL; Z-group absorption is moderate.

References

• Biosynth. Z-Asp(OSu)-OBzl Product Data & Applications. [1]

• Sigma-Aldrich. Boc-Asp(OBzl)-OSu Certificate of Analysis (Analogous Reference).

• Chemistry LibreTexts. Thin Layer Chromatography (TLC) Visualization Methods.

• ResearchGate. Quantification of N-hydroxysuccinimide (NHS) by Chromatography.

Sources

• 1. biosynth.com [biosynth.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: Z-Asp(OBzl)-OSu

Executive Summary & Chemical Profile

Z-Asp(OBzl)-OSu (N-α-Benzyloxycarbonyl-L-aspartic acid β-benzyl ester α-N-hydroxysuccinimide ester) is a specialized reagent used in peptide synthesis. As a Senior Application Scientist, I emphasize that while this compound is not typically classified as "acutely toxic" (P-listed) by the EPA, its functional group chemistry dictates specific handling.

The N-hydroxysuccinimide (NHS) ester moiety is an electrophile designed to react with primary amines. In a waste drum, this reactivity can lead to uncontrolled exothermic polymerization or sensitization of downstream waste handlers if not properly segregated or quenched.

Physicochemical & Safety Profile

Parameter	Data / Classification
CAS Number	3479-47-8 (Generic for Z-Asp(OBzl)-OSu derivatives)
Hazard Class	Irritant (Skin/Eye/Respiratory), Moisture Sensitive
GHS Codes	H315, H319, H335
Reactivity	Acylating agent; hydrolyzes in water/base to release N-hydroxysuccinimide
Waste Stream	Non-Halogenated Organic
Incompatibilities	Strong oxidizers, Strong bases, Primary amines

Operational Disposal Protocols

Protocol A: Solid Waste (Expired or Excess Reagent)

Context: You have a bottle of degraded or expired solid reagent.

Direct Disposal (Standard):

• Do not dissolve in water for drain disposal. This compound is lipophilic and toxic to aquatic life.

• Keep the substance in its original container if possible.[1]

• If the container is compromised, transfer to a heavy-duty, chemically resistant polyethylene bag.

• Label clearly: "Solid Chemical Waste: Z-Asp(OBzl)-OSu - Irritant/Reactive."

• Place in the Solid Hazardous Waste drum.

Chemical Quenching (Recommended for >50g): Why? Large quantities of active esters can react exothermically if a waste drum accidentally receives amine-containing waste.

• Dissolve the solid in a minimal amount of Acetone or DMSO.

• Slowly add 1M NaOH or a saturated Sodium Bicarbonate solution (1:1 volume ratio).

• Stir for 30-60 minutes. This hydrolyzes the NHS ester, converting it to the inert carboxylic acid form (Z-Asp(OBzl)-OH) and free N-hydroxysuccinimide.

• Check pH to ensure basicity (pH > 9 confirms hydrolysis environment).

• Dispose of the resulting slurry into the Non-Halogenated Organic Liquid waste stream.

Protocol B: Liquid Waste (Reaction Mixtures)

Context: Mother liquors from peptide coupling reactions.

• Segregation: Ensure the waste stream is Non-Halogenated .

  • Note: If Dichloromethane (DCM) was used as the solvent, this must go into the Halogenated stream.

• Scavenging: If the solution contains unreacted amines, the Z-Asp(OBzl)-OSu will likely have already reacted. If the solution contains excess active ester, add a small amount of reactive amine (e.g., Tris buffer or Ethanolamine) to quench the remaining electrophiles before bottling.

• Container: Use High-Density Polyethylene (HDPE) or glass carboys.

• Labeling: List all solvents (e.g., DMF, NMP) and the active component.

Protocol C: Empty Container Management (EPA Compliance)

Context: You have used all the reagent and need to discard the bottle.

To be considered "RCRA Empty" under 40 CFR 261.7 , you must remove all wastes that can be removed by normal means (pouring/pumping).

• Triple Rinse:

  • Rinse 1: Add a small volume of organic solvent (Acetone or Methanol) to the bottle. Cap and shake vigorously. Pour rinsate into Liquid Organic Waste .

  • Rinse 2: Repeat with solvent.

  • Rinse 3: Repeat with solvent.

• Defacement: Cross out the original label or remove it completely.

• Disposal: The dry, triple-rinsed container can usually be discarded in standard lab trash or glass recycling, depending on local institutional policy.

Decision Logic & Workflow

The following diagram illustrates the decision matrix for disposing of Z-Asp(OBzl)-OSu, ensuring compliance and safety.

Figure 1: Decision matrix for the segregation and treatment of NHS-ester activated reagents.

Scientific Rationale (The "Why")

The Reactivity Hazard

The "OSu" group (N-hydroxysuccinimide ester) is an activated carboxylate. In biological systems, we use this to label proteins. In a waste drum, however, this electrophilicity presents a risk. If Z-Asp(OBzl)-OSu is mixed with waste containing primary amines (like piperidine from Fmoc deprotection), an uncontrolled amide bond formation occurs.

• Consequence: Heat generation (exotherm) and potential pressure buildup in the waste container.

• Mitigation: The "Quenching" step described in Protocol A utilizes base-catalyzed hydrolysis to cleave the ester bond intentionally under controlled conditions, rendering the molecule inert [1].

Environmental Fate

The Benzyl (OBzl) and Cbz (Z) groups make this molecule highly lipophilic. It will not degrade rapidly in aqueous sewage systems and can bioaccumulate. Therefore, drain disposal is strictly prohibited [2].

References

• U.S. Environmental Protection Agency (EPA). (2024). 40 CFR 261.7 - Residues of hazardous waste in empty containers.[2] Electronic Code of Federal Regulations. [Link]

• Bucknell University. (2016). Hazardous Waste Segregation Guide.[3] (Standard operating procedure for separating Halogenated vs. Non-Halogenated organics).[3][4] [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. goktl.com [goktl.com]
• 3. bucknell.edu [bucknell.edu]
• 4. mn.uio.no [mn.uio.no]

Personal protective equipment for handling Z-Asp(OBzl)-OSu

Executive Summary & Chemical Profile

Z-Asp(OBzl)-OSu (N-alpha-Benzyloxycarbonyl-L-aspartic acid beta-benzyl ester alpha-N-hydroxysuccinimide ester) is a highly reactive electrophile used primarily in solid-phase and solution-phase peptide synthesis.[1]

While often categorized generically as an "irritant," its operational risk profile is elevated by two factors:

• Sensitization Potential: As an activated NHS ester, it is designed to react rapidly with primary amines.[1] In a biological context (skin/lungs), this facilitates haptenization—binding to proteins to trigger allergic immune responses.[1]

• Solvent Vectoring: This compound is frequently dissolved in DMF (Dimethylformamide) or DMSO , both of which are potent skin penetrants that can carry the dissolved activated ester through standard nitrile gloves and into the bloodstream.[1]

This guide moves beyond the generic SDS to provide a field-validated safety architecture for daily handling.

Risk Assessment & Hazard Mechanism

Hazard Class	Mechanism of Action	Critical Control Point
Respiratory Sensitizer	Fine dust inhalation allows reaction with mucous membrane proteins.[1]	Engineering Control: Weigh only in a certified Fume Hood or Powder Weighing Station.
Skin Irritant/Sensitizer	Electrophilic attack on skin proteins (acylation).[1]	PPE: Double-gloving is mandatory when in solution.[1]
Moisture Sensitivity	Hydrolyzes to release N-hydroxysuccinimide (acidic) and Z-Asp(OBzl)-OH.[1]	Storage: Store at -20°C; desiccate before opening to prevent degradation.

Personal Protective Equipment (PPE) Matrix

The PPE requirement shifts based on the physical state of the reagent. Standard "lab attire" is insufficient for solution-phase handling in penetrating solvents.[1]

A. Dry Powder Handling (Weighing & Aliquoting)[1]

• Respiratory: N95 disposable respirator (minimum) if weighing outside a hood (strongly discouraged).[1] Inside a hood, no respirator is required, but the sash must be at the working height.

• Eyes: Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are insufficient due to the risk of airborne dust settling behind the lens.

• Hands: Single Nitrile Gloves (minimum thickness 0.11 mm).[1]

• Body: Standard cotton lab coat (buttoned to the neck).

B. Solution Phase (Dissolved in DMF/DMSO/NMP)

• CRITICAL WARNING: DMF degrades standard nitrile gloves in <15 minutes.[1]

• Hands (Primary): Laminate Film Gloves (e.g., Silver Shield™ or Ansell Barrier™).[1] These provide >4 hours of breakthrough time for DMF.[1]

• Hands (Secondary): If laminate gloves are too clumsy for fine manipulation, use Double Nitrile Gloves and change the outer pair immediately upon any splash or every 30 minutes.

• Eyes: Face shield + Goggles if working with volumes >100 mL or pressurized lines.[1]

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for PPE selection based on the operational state.

Caption: Decision logic for selecting PPE based on the physical state of the reagent and associated vector risks.

Operational Protocols

Protocol 1: Safe Weighing (Static Control)

Protected amino acids are prone to static charge, causing powder to "jump" and disperse.[1]

• Preparation: Place an ionizing bar or anti-static gun inside the fume hood.[1]

• Equilibration: Allow the reagent bottle to warm to room temperature before opening. Opening a cold bottle condenses atmospheric water, hydrolyzing the NHS ester.[1]

• Transfer: Use a clean, dry spatula.[1] Do not pour directly from the stock bottle.

• Cleanup: Wipe the balance area with a moist paper towel (water/soap) immediately after weighing to deactivate any settled dust.[1]

Protocol 2: Emergency Decontamination

If a spill occurs, you must deactivate the reactive ester functionality.[1]

• Solid Spill: Cover with wet paper towels to prevent dust.[1] Scoop into a hazardous waste bag.

• Solution Spill:

  • Absorb with vermiculite or sand.[1]

  • Deactivation Solution: Treat the surface with 5% Sodium Carbonate (Na2CO3) or 5% Sodium Bicarbonate .[1] The basic pH (>8.[1]5) rapidly hydrolyzes the NHS ester into inert byproducts (Z-Asp(OBzl)-OH and N-hydroxysuccinimide) [1].[1]

  • Wait 10 minutes before final water rinse.[1]

Disposal & Environmental Compliance

• Waste Stream: Classify as Organic Chemical Waste .[1]

• Segregation: Do not mix with oxidizing agents.[1]

• Pre-Treatment (Optional): If your facility requires deactivation before pickup, stir the waste solution with an equal volume of 1M Sodium Hydroxide (NaOH) or Sodium Carbonate for 1 hour.[1] Verify pH is basic.[1] This converts the reactive ester to the free acid form.

References

• Fisher Scientific. (2025).[1] Safety Data Sheet: N-Boc-L-aspartic acid alpha-benzyl ester (Analogue for hazard classification). Retrieved from [1]

• Carl Roth. (2023).[1] Safety Data Sheet: Z-L-Aspartic acid. Retrieved from [1]

• Hermanson, G. T. (2013).[1] Bioconjugate Techniques (3rd ed.).[1] Academic Press.[1] (Source for NHS ester hydrolysis rates and pH sensitivity).

• ECHA (European Chemicals Agency). Registration Dossier: N-hydroxysuccinimide esters.[1] Retrieved from [1]

Sources

• 1. fishersci.com [fishersci.com]